Alion
Overview
Description
N-[(1R,2S)-2,6-dimethyindan-1-yl]-6-[(1R)-1-fluoroethyl]-1,3,5-triazine-2,4-diamine is an N-(2,6-dimethylindan-1-yl)-6-(1-fluoroethyl)-1,3,5-triazine-2,4-diamine in which the indane moiety has 1R,2S configuration and the fluoroethyl substituent has R configuration. A cellulose biosynthesis inhibitor, it is the major active component of the herbicide indaziflam. It has a role as a herbicide and a cellulose synthesis inhibitor.
Scientific Research Applications
Artificial Life in Agricultural Research
- Application : Artificial Life (ALife) methods are applied in agricultural research, using interdisciplinary approaches from biology, computer science, and complex systems theory (Mueller, 1995).
Human Genome Research
- Application : ALIS (Advanced Life science Information Systems) supports large-scale human genome research by creating databases and computing environments, aiding in genome sequencing and database development (Hirakawa et al., 1996).
Gravitational Wave Missions
- Application : The Advanced Laser Interferometer Antenna (ALIA) mission aims to study intermediate mass black holes and the early Universe's structure formation (Gong et al., 2011).
Authentic Leadership in Nursing
- Application : The Authentic Leadership Inventory (ALI) is used for measuring leadership qualities in nurse managers, emphasizing its reliability and validity in the nursing profession (Davidson et al., 2018).
Extraction of Aloin from Aloe
- Application : Research on the optimal extraction of aloin from aloe using ultrasonic methods, indicating its efficiency and yield improvement over traditional methods (Wen & Li, 2008).
properties
Product Name |
Alion |
|---|---|
Molecular Formula |
C16H20FN5 |
Molecular Weight |
301.36 g/mol |
IUPAC Name |
2-N-[(1R,2S)-2,6-dimethyl-2,3-dihydro-1H-inden-1-yl]-6-[(1R)-1-fluoroethyl]-1,3,5-triazine-2,4-diamine |
InChI |
InChI=1S/C16H20FN5/c1-8-4-5-11-7-9(2)13(12(11)6-8)19-16-21-14(10(3)17)20-15(18)22-16/h4-6,9-10,13H,7H2,1-3H3,(H3,18,19,20,21,22)/t9-,10+,13+/m0/s1 |
InChI Key |
YFONKFDEZLYQDH-OPQQBVKSSA-N |
Isomeric SMILES |
C[C@H]1CC2=C([C@@H]1NC3=NC(=NC(=N3)N)[C@@H](C)F)C=C(C=C2)C |
Canonical SMILES |
CC1CC2=C(C1NC3=NC(=NC(=N3)N)C(C)F)C=C(C=C2)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![N-methyl-2-[(2-methylpyrazol-3-yl)-thiophen-2-ylmethoxy]ethanamine](/img/structure/B1244469.png)
